5-(Furan-2-yl)-3-methyl-1,2,4-oxadiazole

• IUPAC Name: 5-(furan-2-yl)-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C7H6N2O2/c1-5-8-7(11-9-5)6-3-2-4-10-6/h2-4H,1H3
• InChI Key: KACGDCWCPJTRSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CC=CO2
• Molecular Formula: C7H6N2O2
• Molecular Weight: 150.13 g/mol

Description

Furans are five-membered aromatic heterocycles containing one oxygen atom. They are important building blocks in organic chemistry and are also found in various natural sources, mostly in plants, algae, and microorganisms.

Synthesis Analysis

Furan compounds can be synthesized using various methods. For instance, furan-2-aldehyde-d can be synthesized from furfural, furan, di(furan-2-yl)ethanedione, or 2-(furan-2-yl)-2-oxoacetic acid. Another method for the synthesis of chiral furans involves the direct reaction of methyl furoate with peracetylated ribofuranose in the presence of a Lewis acid.

Molecular Structure Analysis

Furan is a heterocyclic organic compound, consisting of a five-membered aromatic ring with four carbon atoms and one oxygen atom. Spectroscopic techniques such as FT-IR, FT-Raman, UV–vis, and NMR have been extensively used for structural elucidation of compounds along with the study of geometrical and vibrational properties.

Chemical Reactions Analysis

Furfural, an important starting material for a large number of reactions, plays an indispensable role in many synthetic pathways, e.g., for the synthesis of pharmaceuticals, dyes, or polymeric materials.

Scientific Research Applications

Green Chemistry

• Furan platform chemicals have begun to replace traditional resources such as crude oil in substantial parts of the chemical industry.
• The manufacture and uses of furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxymethylfurfural) are being explored.
• The main purpose of this research is to show the spectacular range of compounds that can be economically synthesized from biomass via FPCs.

Pharmacology and Medicine

• Furfural derivatives, particularly 5-nitrosubstituted, have found wide applications in pharmacology and medicine for the treatment of bacterial and parasitic infections.

Biomass Catalytic Conversion

• A novel approach in the realm of catalytic organic synthesis by integrating biomass catalytic conversion with organic synthesis techniques has been presented.
• Utilizing N-acetylglucosamine as the primary feedstock, the first phase of the research involves its catalytic transformation into 5-hydroxymethylfurfural (HMF).
• The subsequent phase employs a condensation reaction between HMF and 3,3-Dimethyl-2-butanone to synthesize a new compound.

Antibacterial Activity

• Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas.
• In 2022, Almasirad et al. designed and synthesized twenty-five new 2-(5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-ylimino)thiazolidin-4-one derivatives bearing an aryl or heteroaryl methylene group on position 5 of thiazolidinone and evaluated their anti-microbial activity.

High-Performance Recyclable Epoxy Resin

• A monomer 4-(((5-(hydroxymethyl)furan-2-yl)methylene)amino)phenol (FCN) containing furan ring with potential to form high density of hydrogen bonding among repeating units is designed and copolymerized with glycerol triglycidyl ether to yield epoxy resin (FCN-GTE), which intrinsically has dual hydrogen bond networks.

Furan Platform Chemicals Beyond Fuels and Plastics

• Furan platform chemicals (FPCs) directly available from biomass (furfural and 5-hydroxy-methylfurfural) are being explored.
• The main purpose of this research is to show the spectacular range of compounds that can be economically synthesized from biomass via FPCs.

Recent Advances in Syntheses and Antibacterial Activity of Novel Furan Derivatives

• In 2022, Almasirad et al. designed and synthesized twenty-five new 2-(5-(5-nitrofuran-2-yl)-1,3,4-thiadiazol-2-ylimino)thiazolidin-4-one derivatives bearing an aryl or heteroaryl methylene group on position 5 of thiazolidinone and evaluated their anti-microbial activity.

High-Performance Recyclable Furan-based Epoxy Resin

• A monomer 4-(((5-(hydroxymethyl)furan-2-yl)methylene)amino)phenol (FCN) containing furan ring with potential to form high density of hydrogen bonding among repeating units is designed and copolymerized with glycerol triglycidyl ether to yield epoxy resin (FCN-GTE), which intrinsically has dual hydrogen bond networks.